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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the gene structure, exons, and
signaling pathways associated with two distinct genes referred to as Pti-1: a serine/threonine
kinase in Solanum lycopersicum (tomato) involved in plant immunity, and a human oncogene
implicated in prostate cancer. This document is intended to serve as a detailed resource for
researchers, scientists, and professionals in drug development.

Human Prostate Tumor-Inducing Gene 1 (PTI-1)

The human PTI-1 gene is an oncogene that has been identified in various human carcinoma
cells, most notably in prostate cancer.[1][2][3] Its structure is unique, representing a hybrid
molecule with components from both prokaryotic and eukaryotic origins.[1]

Gene Structure and Exons of Human PTI-1

The human PTI-1 is not a typical gene with a standard exon-intron structure. Instead, it is
characterized as an aberrant transcript derived from the eukaryotic translation elongation factor
1 alpha 1 (eEF1A1) gene.[1][2][3][4] The PTI-1 mRNA possesses a distinctive 5' untranslated
region (UTR) that shows significant homology to the 23S ribosomal RNA of Mycoplasma.[1][3]
The coding sequence of PTI-1 corresponds to a truncated form of the eEF1A1 protein, lacking
the initial 67 amino acids.[1][3] Some studies have also reported the presence of point
mutations within the coding region, although other research suggests it may be a truncated but
not mutated form of eEF1AL.[4]
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The full-length PTI-1 cDNA is approximately 2.0 kb, with the unique 5' UTR spanning about 630
bp.[3] Due to its nature as an aberrant transcript and a potential fusion product, a conventional
exon-intron map for a PTI-1 gene is not well-defined in existing literature. The oncogenic
properties appear to be linked to the expression of this specific truncated and hybrid mRNA
molecule.

Table 1: Structural Characteristics of Human PTI-1 mRNA

Feature Description Reference

Full-Length cDNA Approximately 2.0 kb [3]

~630 bp; homologous to
5 UTR [3]
Mycoplasma 23S rRNA

Truncated version of human
) ) eEF1A1l, lacking the first 67
Coding Region ] ] [11[3114]
amino acids. Some reports

indicate point mutations.

Confirmed through expression
Oncogenic Nature studies in nude mouse tumor

formation assays.

Signaling Pathway of Human PTI-1

The oncogenic activity of PTI-1 is thought to be mediated through its interference with
fundamental cellular processes, including protein translation and signal transduction.[1] While
the precise signaling cascade is still under investigation, evidence suggests a potential link to
the PI3K/Akt pathway. The structural similarity of the PTI-1 protein to eEF1A1, which has roles
beyond translation, including interactions with the cytoskeleton and signal transduction,
suggests that the truncated PTI-1 protein may aberrantly influence these pathways. The
PI3K/Akt signaling pathway is a critical regulator of cell growth, proliferation, and survival, and
its dysregulation is a common feature in many cancers.
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Caption: Putative signaling pathway involving human PTI-1 and the PI3K/Akt cascade.

Experimental Protocols for Human PTI-1 Identification

The identification of the PTI-1 oncogene was primarily achieved through Differential RNA
Display and Rapid Expression Cloning.

This technique allows for the identification of differentially expressed genes between different
cell populations.

Methodology:

o RNA Isolation: Total RNA is extracted from the cell populations of interest (e.g., prostate
cancer cells vs. normal prostate cells).

o Reverse Transcription: A set of anchored oligo(dT) primers is used to reverse transcribe the
MRNA into cDNA.

o PCR Amplification: The resulting cDNA is amplified by PCR using the same anchored
primers in combination with a set of arbitrary short primers.

o Gel Electrophoresis: The PCR products are separated on a denaturing polyacrylamide gel.
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¢ Analysis: Bands that are present in one sample but not another represent differentially
expressed genes. These bands can be excised, re-amplified, and sequenced for
identification.
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with Anchored Oligo(dT) Primers
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Caption: Experimental workflow for Differential RNA Display.

Tomato Pto-Interacting Protein 1 (Ptil)

In the tomato plant (Solanum lycopersicum), the Ptil gene encodes a serine/threonine kinase
that plays a crucial role in the plant's immune response to bacterial pathogens. It was identified
as a protein that physically interacts with the disease resistance protein Pto.
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Gene Structure and Exons of Tomato Ptil

The tomato Ptil gene structure has been characterized, and its sequence information is
available through GenBank. The gene consists of multiple exons and introns, which are
transcribed and spliced to produce the mature mRNA that is translated into the Ptil kinase.

Based on the analysis of GenBank accession number U28007, the following table summarizes
the exon-intron structure of the tomato Ptil gene.

Table 2: Exon-Intron Structure of Tomato Ptil Gene (GenBank: U28007)

Feature Start Position End Position Length (bp)
Exon 1 1 240 240
Intron 1 241 328 88
Exon 2 329 427 99
Intron 2 428 512 85
Exon 3 513 611 99
Intron 3 612 699 88
Exon 4 700 804 105
Intron 4 805 888 84
Exon 5 889 1005 117
Intron 5 1006 1090 85
Exon 6 1091 1294 204
Intron 6 1295 1378 84
Exon 7 1379 1488 110

Pto-Mediated Signaling Pathway Involving Ptil

The Ptil kinase is a key downstream component in the Pto-mediated signaling pathway, which
is a model for gene-for-gene resistance in plants. This pathway is initiated by the recognition of
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a pathogen-derived effector protein, AvrPto, by the host Pto kinase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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